(2S,3R)-2-Heptyl-3-methyloxirane

• CAS No.: 61140-88-3
• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• IUPAC Name: (2S,3R)-2-heptyl-3-methyloxirane
• InChI: InChI=1S/C10H20O/c1-3-4-5-6-7-8-10-9(2)11-10/h9-10H,3-8H2,1-2H3/t9-,10+/m1/s1
• InChI Key: GSTZVCRHAKCHCF-ZJUUUORDSA-N
• Isomeric SMILES: CCCCCCC[C@H]1[C@H](O1)C
• Canonical SMILES: CCCCCCCC1C(O1)C

Description

(2S,3R)-2-Heptyl-3-methyloxirane is a chiral epoxide characterized by a three-membered oxirane ring substituted with a heptyl group at the C2 position and a methyl group at the C3 position. Its stereochemistry (2S,3R) is critical to its reactivity and interactions in biological or synthetic systems. The compound’s molecular formula is inferred as C₁₀H₂₀O, with a molecular weight of 156.26 g/mol.

Comparison with Similar Compounds

Structural and Stereochemical Variations

Compound Name	CAS Number	Molecular Formula	Substituents	Stereochemistry	Key Features
(2S,3R)-2-Heptyl-3-methyloxirane	N/A	C₁₀H₂₀O	C7H15 (heptyl), CH3 (methyl)	2S,3R	Alkyl-substituted, chiral epoxide
(2R,3R)-2-(4-Methoxyphenyl)-3-methyloxirane	51410-46-9	C₁₁H₁₄O₂	4-methoxyphenyl, CH3 (methyl)	2R,3R	Aromatic substituent, higher polarity
Methyl (2R,3S)-3-phenyloxirane-2-carboxylate	19190-80-8	C₁₀H₁₀O₃	Phenyl, COOCH3 (ester)	2R,3S	Ester group enhances reactivity
(2R,3S)-2-Hexyl-3-[(S)-2-(methoxymethoxy)tridecyl]oxirane	38646-51-4	C₂₃H₄₆O₃	Hexyl, methoxymethoxytridecyl	2R,3S, S-configuration	Ether-functionalized, complex alkyl
(2S,3R)-2-Decyl-3-(5-methylhexyl)oxirane	54910-51-9	C₂₁H₄₂O	C10H21 (decyl), C7H15 (5-methylhexyl)	2S,3R	Long alkyl chains, high hydrophobicity

Physicochemical Properties

• Hydrophobicity : Alkyl-substituted epoxides like (2S,3R)-2-Heptyl-3-methyloxirane exhibit higher logP values (predicted ~4.5) compared to aromatic or polar derivatives. For example, methyl (2R,3S)-3-phenyloxirane-2-carboxylate has a lower logP (XLogP3 = 1.3) due to its ester group .
• Reactivity : Electron-withdrawing groups (e.g., esters in ) increase electrophilicity of the epoxide ring, enhancing nucleophilic attack. Alkyl-substituted epoxides are generally less reactive but more stable .

Key Research Findings

Stereochemical Influence : The (2S,3R) configuration in alkyl epoxides impacts enzyme binding; e.g., (2S,3R,4R)-4-HIL shows distinct hydrogen-bonding modes compared to (2S,3R,4S)-4-HIL in dehydrogenase interactions .

Synthetic Challenges: Achieving >86% enantiomeric excess (e.e.) in alkyl epoxides requires optimized chiral catalysts, as demonstrated in the synthesis of (2S,3R)-2-Allyl-3-furyl cyclopentanone .

Safety Limitations: Most alkyl epoxides are restricted to lab use due to insufficient toxicological data, as noted in Safety Data Sheets .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for (2S,3R)-2-Heptyl-3-methyloxirane, and how do reaction conditions influence stereochemical outcomes?

• Methodological Answer :

• Epoxidation : Use of peracids (e.g., m-chloroperbenzoic acid) under acidic conditions to oxidize alkenes, ensuring stereochemical control via substrate pre-organization . Temperature (<5°C) minimizes side reactions like acid-catalyzed ring-opening.
• Allylation : Reaction of α-haloketones with allylmagnesium bromide in anhydrous THF yields oxiranes with high enantiomeric excess (75–94% yield). Chiral auxiliaries or catalysts enhance stereoselectivity .
• Key Factors : Solvent polarity (e.g., dichloromethane vs. ether), reaction time, and stoichiometric ratios of oxidizing agents critically affect stereochemical purity.

Q. Which spectroscopic and crystallographic techniques are most effective for confirming the absolute configuration of (2S,3R)-2-Heptyl-3-methyloxirane?

• Methodological Answer :

• X-ray Crystallography : Resolves absolute configuration by analyzing electron density maps, as demonstrated for structurally related epoxides (e.g., (3R,4S,5S)-4-hydroxy-3-methyl-5-[(2S,3R)-3-methylpent-4-en-2-yl]tetrahydrofuran-2-one) .
• NMR Spectroscopy : $^{1}\text{H}$-$^{13}\text{C}$ HMBC and NOESY correlations differentiate enantiomers via coupling constants ($J$-values) and spatial proximity of substituents .
  
• Vibrational Circular Dichroism (VCD) : Provides stereochemical fingerprints for liquid samples by correlating vibrational modes with handedness.

Advanced Research Questions

Q. How can computational modeling predict regioselectivity in nucleophilic ring-opening reactions of (2S,3R)-2-Heptyl-3-methyloxirane?

• Methodological Answer :

• Density Functional Theory (DFT) : Maps transition states to calculate activation energies for nucleophilic attack at either epoxide carbon. Studies on analogous compounds show steric bulk from the heptyl group directs nucleophiles (e.g., amines, thiols) toward the less hindered carbon .
• Molecular Dynamics (MD) Simulations : Models solvent effects (e.g., water vs. DMSO) on reaction pathways, highlighting hydrogen-bonding interactions that stabilize intermediates.
• Example Workflow :

Step	Tool/Parameter	Outcome
Geometry Optimization	Gaussian 16 (B3LYP/6-31G*)	Minimized energy conformation
Transition State Search	Nudged Elastic Band (NEB)	Identified lowest-energy pathway
Solvent Modeling	COSMO-RS	Predicted regioselectivity in polar aprotic solvents

Q. What experimental approaches resolve discrepancies in reported biological activities between (2S,3R)- and (2R,3S)-epoxide diastereomers?

• Methodological Answer :

• Enantiomer-Specific Bioassays : Use chiral HPLC to isolate diastereomers, followed by enzyme inhibition assays (e.g., cytochrome P450 isoforms) to quantify activity differences .
• Molecular Docking : AutoDock Vina or Schrödinger Suite predicts binding poses in protein active sites, explaining stereochemical preferences (e.g., hydrophobic interactions with heptyl groups) .
• Comparative Metabolomics : LC-MS/MS tracks diastereomer-specific metabolic products in cell cultures, identifying pathways influenced by stereochemistry.
• Isotopic Labeling : $^{2}\text{H}$/$^{13}\text{C}$ labels monitor stereochemical stability during in vitro assays to rule out racemization artifacts .

Key Challenges and Contradictions in Current Research

• Stereochemical Integrity : Some studies report racemization during epoxide synthesis under basic conditions, necessitating rigorous pH control .
• Biological Activity Variability : Discrepancies in antimicrobial assays may arise from impurities in stereochemical preparations; enantiomeric excess (ee) must exceed 98% for reliable conclusions .